Cas no 898763-35-4 (3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898763-35-4
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• MDL: MFCD03842883
• CID: 1946411
• PubChem ID: 24725543
• Update Time: 2025-07-01

3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3,5-dimethylphenyl)methanone
• LogP
• 3,5-DIMETHYL-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 3,5-DIMETHYL-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 1-{[2-(3,5-dimethylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 898763-35-4
• (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3,5-dimethylphenyl)methanone
• DTXSID60643937
• MFCD03842883
• AKOS016021037
• {2-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3,5-dimethylphenyl)methanone
• 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842883
• Inchi： 1S/C20H21NO/c1-15-11-16(2)13-18(12-15)20(22)19-8-4-3-7-17(19)14-21-9-5-6-10-21/h3-8,11-13H,9-10,14H2,1-2H3
• InChI Key： UGTKUEYPQQCFIU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1=CC=CC=C1CN1CC=CC1

Computed Properties

• Exact Mass: 291.162314293Da
• Monoisotopic Mass: 291.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone

Professional Introduction to Compound with CAS No. 898763-35-4 and Product Name: 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone

The compound with the CAS number 898763-35-4, identified by the product name 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The molecular structure of 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone consists of a benzophenone core substituted with methyl groups at the 3 and 5 positions, further functionalized with a 3-pyrrolinomethyl side chain. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from benzophenone derivatives. The presence of methyl groups at the 3 and 5 positions enhances the lipophilicity of the molecule, which is a critical factor in drug design for improving bioavailability. Additionally, the pyrrolinomethyl moiety introduces a nitrogen-containing heterocycle, which is known to contribute to the pharmacological activity of many therapeutic agents. This structural feature has been extensively studied in the context of developing new drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone is its potential application in photodynamic therapy (PDT). PDT is an emerging treatment modality that utilizes light-sensitive compounds to generate reactive oxygen species (ROS), which can selectively destroy cancer cells. The benzophenone core is well-known for its ability to absorb light in the visible spectrum, making it an ideal candidate for PDT applications. Furthermore, the pyrrolinomethyl group can be further modified to enhance the photosensitizing properties of the molecule. Recent studies have demonstrated that derivatives of this compound exhibit strong absorption in the red region of the spectrum, which allows for deeper tissue penetration during treatment.

Another area where 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone shows promise is in the field of material science. The compound's unique molecular structure makes it suitable for use as a photoactive component in organic electronics. Specifically, it has been investigated as a potential photosensitizer in organic photovoltaic cells (OPVs). OPVs are a type of solar cell that utilizes organic semiconductors to convert sunlight into electricity. The ability of 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone to absorb light efficiently and participate in charge transfer processes makes it an attractive candidate for enhancing the performance of OPVs. Research has shown that incorporating this compound into OPV devices can lead to improved power conversion efficiencies.

Furthermore, the compound has been explored for its potential role in chemical synthesis as a building block for more complex molecules. The presence of both reactive sites—the benzophenone core and the pyrrolinomethyl group—allows for diverse chemical modifications. These modifications can be tailored to produce novel compounds with specific biological activities. For instance, researchers have investigated its use as a precursor for synthesizing kinase inhibitors, which are crucial in treating various types of cancer. By strategically modifying the structure of 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone, scientists have been able to develop molecules that selectively inhibit specific kinases, thereby blocking cancer cell proliferation.

The synthesis of 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for large-scale production and further research applications. Recent advancements in synthetic methodology have made it possible to produce this compound with greater ease and cost-effectiveness, paving the way for its widespread use in pharmaceuticals and materials science.

In conclusion, 3,5-Dimethyl-2'-(3-pyrrolinomethyl) benzophenone (CAS No. 898763-35-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique molecular structure and functional groups make it an attractive candidate for applications in photodynamic therapy, organic electronics, and chemical synthesis. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing both pharmaceuticals and materials science. The ongoing exploration of its properties and applications underscores its importance as a valuable asset in modern chemical research.